Cas no 2227682-88-2 ((2S)-4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-amine)

• Product Name: (2S)-4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-amine
• CAS No: 2227682-88-2
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 5810453
• PubChem ID: 165610129
• Update Time: 2025-05-28

(2S)-4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-amine
• EN300-1761329
• 2227682-88-2
• (2S)-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-amine

• Inchi： 1S/C11H15N3/c1-8(12)4-5-9-7-14-11-10(9)3-2-6-13-11/h2-3,6-8H,4-5,12H2,1H3,(H,13,14)/t8-/m0/s1
• InChI Key： VCGHSRINYZUCNS-QMMMGPOBSA-N
• SMILES： N1C2C(=CC=CN=2)C(=C1)CC[C@H](C)N

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7Ų

Additional information on (2S)-4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-amine

Exploring the Potential of (2S)-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-amine (CAS No. 2227682-88-2) in Modern Biomedical Research

In the rapidly evolving field of biomedical research, the compound (2S)-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-amine (CAS No. 2227682-88-2) has garnered significant attention due to its unique structural properties and potential therapeutic applications. This chiral amine, featuring a pyrrolopyridine core, is increasingly studied for its role in modulating biological pathways, particularly in neurological and oncological contexts. Researchers are particularly intrigued by its potential as a small molecule inhibitor or ligand for specific protein targets, making it a focal point in drug discovery pipelines.

The rise of precision medicine and targeted therapies has amplified interest in compounds like (2S)-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-amine. Its heterocyclic scaffold is structurally analogous to several FDA-approved drugs, which has led to speculation about its applicability in treating conditions such as neurodegenerative diseases or certain cancers. Recent studies have explored its blood-brain barrier permeability, a critical factor for CNS-targeting therapeutics, and its potential interactions with G-protein-coupled receptors (GPCRs), a major drug target class.

From a synthetic chemistry perspective, the chiral center at the 2-position of the butan-2-amine moiety presents both opportunities and challenges. The (2S)-configuration is often crucial for biological activity, as enantioselectivity frequently determines pharmacological efficacy. This has spurred developments in asymmetric synthesis methods to produce this compound with high enantiomeric purity. The pyrrolo[2,3-b]pyridine system, meanwhile, contributes to the molecule's π-stacking capabilities and hydrogen bonding potential, important for target engagement.

In the context of current research trends, (2S)-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-amine aligns with several hot topics in medicinal chemistry. The growing emphasis on fragment-based drug design makes its relatively small size (MW typically <300 Da) particularly attractive for lead optimization. Additionally, its potential as a covalent inhibitor precursor has been discussed in recent literature, reflecting the renewed interest in this drug discovery approach. The compound's logP and polar surface area suggest favorable drug-like properties, addressing the pharmaceutical industry's ongoing quest for molecules with improved ADME profiles.

The scientific community's interest in CAS No. 2227682-88-2 is further evidenced by its inclusion in several patent applications and preclinical studies. While detailed clinical data remains limited at this stage, the structural features of this molecule continue to inspire novel research directions. Its privileged structure characteristics - the combination of a pyrrolopyridine with an aminobutyl side chain - appears in various bioactive molecules, suggesting broad utility across therapeutic areas. Current investigations focus on optimizing its target selectivity and pharmacokinetic properties through systematic structure-activity relationship studies.

As the field moves toward more AI-driven drug discovery, compounds like (2S)-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-amine serve as valuable case studies for machine learning models predicting molecular properties. The availability of high-quality structure-activity data for related compounds enables better in silico predictions of its behavior. This intersection of traditional medicinal chemistry and computational approaches represents the cutting edge of pharmaceutical research today.

Looking ahead, the development of (2S)-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-amine derivatives may address several current challenges in drug development, including drug resistance and polypharmacology. Its modular structure allows for diverse modifications, facilitating the exploration of chemical space around this promising scaffold. As research progresses, this compound may well emerge as a key player in the next generation of targeted therapeutics, particularly in areas requiring CNS penetration or specific protein-protein interaction modulation.